Cas no 159970-12-4 (methyl 4-2-(2-aminophenyl)ethynylbenzoate)

Methyl 4-[2-(2-aminophenyl)ethynyl]benzoate is a specialized aromatic compound featuring an ethynyl linker between a benzoate ester and an ortho-aminophenyl group. This structure imparts unique reactivity, making it valuable in synthetic organic chemistry, particularly for applications in cross-coupling reactions, molecular scaffolding, and the synthesis of conjugated systems. The presence of both an electron-donating amino group and an electron-withdrawing ester moiety enhances its utility in designing advanced materials, such as organic semiconductors or fluorescent probes. Its rigid, planar geometry further supports applications in supramolecular chemistry and coordination complexes. The compound is typically handled under inert conditions due to the sensitivity of the alkyne and amine functionalities.
methyl 4-2-(2-aminophenyl)ethynylbenzoate structure
159970-12-4 structure
Product Name:methyl 4-2-(2-aminophenyl)ethynylbenzoate
CAS No:159970-12-4
MF:C16H13NO2
MW:251.279924154282
MDL:MFCD00168857
CID:3803917
PubChem ID:86178873
Update Time:2025-10-28

methyl 4-2-(2-aminophenyl)ethynylbenzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[(2-aminophenyl)ethynyl]-, methyl ester
    • Benzoic acid, 4-[2-(2-aminophenyl)ethynyl]-, methyl ester
    • methyl 4-2-(2-aminophenyl)ethynylbenzoate
    • 983-060-9
    • G39859
    • methyl 4-(2-(2-aminophenyl)ethynyl)benzoate
    • 159970-12-4
    • methyl 4-((2-aminophenyl)ethynyl)benzoate
    • Z2587942311
    • JGA97012
    • methyl 4-[2-(2-aminophenyl)ethynyl]benzoate
    • AKOS033971406
    • DB-402417
    • EN300-310691
    • SCHEMBL22116791
    • MDL: MFCD00168857
    • Inchi: 1S/C16H13NO2/c1-19-16(18)14-10-7-12(8-11-14)6-9-13-4-2-3-5-15(13)17/h2-5,7-8,10-11H,17H2,1H3
    • InChI Key: UDBFIZQGVFLZSY-UHFFFAOYSA-N
    • SMILES: C(OC)(=O)C1=CC=C(C#CC2=CC=CC=C2N)C=C1

Computed Properties

  • Exact Mass: 251.094628657Da
  • Monoisotopic Mass: 251.094628657Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 52.3Ų

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Additional information on methyl 4-2-(2-aminophenyl)ethynylbenzoate

Comprehensive Overview of Methyl 4-(2-(2-Aminophenyl)ethynyl)benzoate (CAS No. 159970-12-4)

Methyl 4-(2-(2-aminophenyl)ethynyl)benzoate, with the CAS number 159970-12-4, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, material science, and synthetic organic research. This compound, characterized by its unique ethynylbenzoate backbone and aminophenyl substituent, serves as a versatile building block for the synthesis of complex molecules. Its structural features make it particularly valuable for applications in pharmaceutical intermediates, fluorescence probes, and polymeric materials.

In recent years, the demand for methyl 4-(2-(2-aminophenyl)ethynyl)benzoate has surged due to its role in developing targeted drug delivery systems and bioimaging agents. Researchers are increasingly exploring its potential in cancer therapeutics, where its aromatic amine group facilitates interactions with biological targets. Additionally, its conjugated π-system enables applications in organic electronics, such as OLEDs and sensors, aligning with the growing interest in sustainable materials.

The synthesis of CAS 159970-12-4 typically involves Sonogashira coupling reactions, a widely used method for forming carbon-carbon bonds between aryl halides and terminal alkynes. This process highlights the compound's relevance in green chemistry, as researchers seek eco-friendly alternatives to traditional synthetic routes. Its solubility in organic solvents and thermal stability further enhance its utility in industrial-scale production.

From an analytical perspective, methyl 4-(2-(2-aminophenyl)ethynyl)benzoate is often characterized using NMR spectroscopy, mass spectrometry, and HPLC. These techniques ensure high purity, a critical factor for its use in preclinical studies and material science applications. The compound's fluorescence properties also make it a candidate for molecular imaging, addressing the rising demand for non-invasive diagnostic tools.

As the scientific community continues to explore small-molecule therapeutics and functional materials, 159970-12-4 remains a compound of interest. Its adaptability to click chemistry and bioconjugation techniques positions it at the forefront of innovation. For researchers and manufacturers, understanding its structure-activity relationships and scalable synthesis is essential to unlocking its full potential.

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